Cas no 57532-84-0 (3,4-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 3,4-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 57532-84-0
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• MDL: MFCD11109204
• CID: 1604880
• PubChem ID: 14766625
• Update Time: 2025-05-20

3,4-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethylbenzenesulfonyl Fluoride
• 3,4-Dimethylphenyloxirane
• (3,4-Dimethylphenyl)oxirene
• 3,4-Dimethyl styrene oxide
• (3,4-dimethyl-phenyl)-oxirane
• 3,4-Dimethylstyrene oxide
• CCRIS 999
• AC1Q2DTW
• 3,4-Dimethyl-styroloxid
• 3,4-Dimethyl-1-(1,2-epoxy-ethyl)-benzol
• BRN 0116226
• 4-(Epoxyethyl)-1,2-xylene
• 1,2-Xylene, 4-(epoxyethyl)-
• 3,4-Dimethylphenylsulfonylfluorid
• 3,4-dimethylphenylsulfonyl fluoride
• 3,4-Dimethylphenyloxirane; (3,4-Dimethylphenyl)oxirene; 3,4-Dimethyl styrene oxide; (3,4-dimethyl-phenyl)-oxirane; 3,4-Dimethylstyrene oxide; CCRIS 999; AC1Q2DTW; 3,4-dimethylstyrene oxide; 3,4-Dimethyl-styroloxid; 3,4-Dimethyl-1-(1,2-epoxy-ethyl)-benzol; BRN 0116226; 4-(Epoxyethyl)-1,2-xylene; 1,2-Xylene, 4-(epoxyethyl)-; 3,4-Dimethylphenylsulfonylfluorid; 3,4-dimethylphenylsulfonyl fluoride;
• 3,4-dimethylbenzene-1-sulfonyl fluoride
• AKOS006309251
• BY-0028
• EN300-224330
• 3,4-dimethylbenzene-1-sulfonylfluoride
• 57532-84-0
• SCHEMBL10412670

• MDL： MFCD11109204
• Inchi： 1S/C8H9FO2S/c1-6-3-4-8(5-7(6)2)12(9,10)11/h3-5H,1-2H3
• InChI Key： WCVRBSQUWGOVMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 188.03077
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3,4-dimethylbenzene-1-sulfonyl fluoride

3,4-Dimethylbenzene-1-Sulfonyl Fluoride (CAS No. 57532-84-0): A Comprehensive Overview

3,4-Dimethylbenzene-1-sulfonyl fluoride, also known by its CAS registry number 57532-84-0, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group with a fluorine atom and a dimethyl-substituted benzene ring. The sulfonyl fluoride functional group imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 3,4-dimethylbenzene-1-sulfonyl fluoride as a key building block in the development of high-performance polymers. Researchers have demonstrated that this compound can be effectively polymerized under controlled conditions to form materials with exceptional thermal stability and mechanical strength. These polymers have shown promise in applications such as high-temperature insulation and lightweight structural components for aerospace and automotive industries.

The synthesis of 3,4-dimethylbenzene-1-sulfonyl fluoride typically involves multi-step reactions, often starting from readily available aromatic compounds. One of the most efficient methods reported in recent literature involves the sulfonation of 3,4-dimethylbenzene followed by fluorination using selective reagents. This approach not only ensures high purity but also minimizes environmental impact by employing eco-friendly reagents.

In the realm of pharmaceutical chemistry, 3,4-dimethylbenzene-1-sulfonyl fluoride has been explored as a potential precursor for drug delivery systems. Its ability to form stable covalent bonds with biologically active molecules makes it an attractive candidate for designing targeted drug delivery vehicles. Recent experiments have shown that derivatives of this compound can enhance the bioavailability of certain therapeutic agents while reducing side effects.

The electronic properties of 3,4-dimethylbenzene-1-sulfonyl fluoride have also been studied extensively in the context of organic electronics. Researchers have found that this compound exhibits excellent charge transport characteristics, making it a viable candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Its integration into these devices has shown improved device performance and stability under operational conditions.

From an environmental perspective, the production and handling of 3,4-dimethylbenzene-1-sulfonyl fluoride must adhere to stringent safety protocols. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to minimize exposure during synthesis and application processes. Occupational safety guidelines recommend using personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

In summary, 3,4-dimethylbenzene-1-sulfonyl fluoride (CAS No. 57532-84-0) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in the development of next-generation materials and technologies.